Guanidine hydrochloride

• CAS No.: 50-01-1
• Product Name: Guanidine hydrochloride
• Molecular Formula: CH6ClN3; CH5N3.ClH; CH6ClN3
• Molecular Weight: 95.53 g/mol
• IUPAC Name: guanidine;hydrochloride
• Standard InChI: InChI=1S/CH5N3.ClH/c2-1(3)4;/h(H5,2,3,4);1H
• Standard InChIKey: PJJJBBJSCAKJQF-UHFFFAOYSA-N
• SMILES: C(=N)(N)N.Cl
• Canonical SMILES: C(=N)(N)N.Cl
• Density: 1.3 g/cm³
• Melting Point: 182.3 °C; 178-185 °C
• Physical Description: DryPowder; DryPowder, Liquid; HYGROSCOPIC CRYSTALLINE POWDER.
• Description: Guanidine Hydrochloride is the hydrochloride salt form of guanidine, a strong basic compound with parasympathomimetic activity. Guanidine hydrochloride enhances the release of acetylcholine following a nerve impulse and potentiates acetylcholine actions on muscarinic and nicotinic receptors. It also appears to slow the rates of depolarization and repolarization of muscle cell membranes. (NCI05); A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.
• Related CAS: 113-00-8 (Parent)
• Solubility: Solubility in water, g/100ml at 20 °C: 215
• Synonyms: Chloride, Guanidinium; Chloride, Guanidium; Guanidine; Guanidine Hydrochloride; Guanidine Monohydrate; Guanidine Monohydrobromide; Guanidine Monohydrochloride; Guanidine Monohydroiodine; Guanidine Nitrate; Guanidine Phosphate; Guanidine Sulfate; Guanidine Sulfate (1:1); Guanidine Sulfate (2:1); Guanidine Sulfite (1:1); Guanidinium; Guanidinium Chloride; Guanidium Chloride; Hydrochloride, Guanidine; Monohydrate, Guanidine; Monohydrobromide, Guanidine; Monohydrochloride, Guanidine; Monohydroiodine, Guanidine; Nitrate, Guanidine; Phosphate, Guanidine; Sulfate, Guanidine
• PubChem Compound: 5742
• Last Modified: Nov 11 2021